Cas no 1203796-73-9 (Methyl 5-(2-fluorophenyl)piperidine-3-carboxylate)

• Product Name: Methyl 5-(2-fluorophenyl)piperidine-3-carboxylate
• CAS No: 1203796-73-9
• MF: C₁₃H₁₆FNO₂
• MW: 237.270047187805
• CID: 5186896
• PubChem ID: 71756291
• Update Time: 2025-05-22

Methyl 5-(2-fluorophenyl)piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(2-fluorophenyl)piperidine-3-carboxylate
• methyl5-(2-fluorophenyl)piperidine-3-carboxylate
• Methyl 5-(2-fluorophenyl)piperidine-3-carboxylate

• Inchi： 1S/C13H16FNO2/c1-17-13(16)10-6-9(7-15-8-10)11-4-2-3-5-12(11)14/h2-5,9-10,15H,6-8H2,1H3
• InChI Key： QEDPVCJMKKKJPN-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1CNCC(C(=O)OC)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• XLogP3: 1.6
• Topological Polar Surface Area: 38.3

Additional information on Methyl 5-(2-fluorophenyl)piperidine-3-carboxylate

Methyl 5-(2-fluorophenyl)piperidine-3-carboxylate: A Comprehensive Overview

Methyl 5-(2-fluorophenyl)piperidine-3-carboxylate, with the CAS number 1203796-73-9, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are known for their versatile applications in drug design and synthesis. The structure of this compound is characterized by a piperidine ring substituted with a fluorophenyl group at the 5-position and a methyl ester group at the 3-position, making it a valuable molecule for exploring various chemical and biological properties.

Recent studies have highlighted the potential of Methyl 5-(2-fluorophenyl)piperidine-3-carboxylate in drug discovery, particularly in the development of bioactive compounds. Researchers have investigated its ability to modulate key biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, a study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits promising activity against certain kinases, suggesting its potential as a lead compound for anti-cancer therapies.

The synthesis of Methyl 5-(2-fluorophenyl)piperidine-3-carboxylate involves a multi-step process that combines principles of organic synthesis, including nucleophilic substitution and cyclization reactions. The incorporation of the fluorophenyl group introduces electronic and steric effects that can significantly influence the compound's reactivity and bioavailability. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its scalability for industrial applications.

In terms of physical properties, Methyl 5-(2-fluorophenyl)piperidine-3-carboxylate is typically a crystalline solid with a melting point around 140°C. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are crucial for quality control during the manufacturing process and ensure consistent product performance.

The application of Methyl 5-(2-fluorophenyl)piperidine-3-carboxylate extends beyond pharmaceuticals. It has been explored as an intermediate in the synthesis of more complex molecules, such as peptide analogs and macrocyclic compounds. For example, researchers have utilized this compound to construct bio-inspired structures that mimic natural products, opening new avenues for materials science and biotechnology.

From an environmental perspective, the ecological impact of Methyl 5-(2-fluorophenyl)piperidine-3-carboxylate has been a topic of interest. Studies conducted under controlled laboratory conditions have shown that this compound exhibits low toxicity to aquatic organisms, suggesting its potential for safe use in industrial settings. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, Methyl 5-(2-fluorophenyl)piperidine-3-carboxylate stands out as a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a valuable tool for advancing scientific research and industrial innovation.